Formate electrosynthesis from aqueous carbon dioxide over Pb–Zn catalysts with a core–shell structure†

Dalton Transactions Pub Date: 2023-05-25 DOI: 10.1039/D3DT01224G

Abstract

Electrocatalytic CO2 reduction (ECR) has the potential to generate low-carbon fuels that can alleviate energy scarcity and reduce greenhouse gas emissions. In this study, we prepared a range of Pb–Zn bimetallic catalysts with a core–shell structure using a simple chemical reduction technique based on the differing activity characteristics of the metals. The highest faradaic efficiency for formate (FEformate) was achieved using Pb3Zn1 as the catalyst, with a value of 95.3% at −1.26VRHE in an H-cell (0.5 M KHCO3) and a current density of 11.18 mA cm−2. Notably, in the flow-cell (1 M KOH), FEformate exceeded 90% across a wide potential window, with a maximum FEformate value of 98.4% being achieved. The excellent catalytic performance of the bimetallic catalyst is attributed to its larger specific surface area and faster ECR kinetics, and the synergistic interaction between Pb and Zn improves the selectivity for formate production.

Graphical abstract: Formate electrosynthesis from aqueous carbon dioxide over Pb–Zn catalysts with a core–shell structure
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